Cas no 2229603-76-1 (2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229603-76-1
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 6158543
• PubChem ID: 165652609
• Update Time: 2025-07-21

2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(3,5-difluoropyridin-4-yl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1761580
• 2229603-76-1

• Inchi： 1S/C10H9F2NO3/c11-5-3-13-4-6(12)7(5)10(1-2-10)8(14)9(15)16/h3-4,8,14H,1-2H2,(H,15,16)
• InChI Key： UHUHJUPYIRQRBD-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(C(C(=O)O)O)CC1)F

Computed Properties

• Exact Mass: 229.05504947g/mol
• Monoisotopic Mass: 229.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229603-76-1)

2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229603-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropyl moiety fused with a pyridine ring, further functionalized with fluorine atoms and hydroxyl groups. The structural arrangement of this molecule imparts unique chemical properties that make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid consists of a cyclopropyl group attached to a pyridine ring at the 4-position, with fluorine substituents at the 3 and 5 positions. The presence of the hydroxyl group at the 2-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This compound’s dual functionality—combining the electron-withdrawing effect of fluorine atoms with the nucleophilic potential of the hydroxyl group—makes it an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical compounds often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. The cyclopropyl group in 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid further contributes to its structural complexity, potentially influencing its interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules with therapeutic properties. For instance, the pyridine ring can serve as a pharmacophore in kinase inhibitors or other enzyme-targeting agents. The cyclopropyl group has also been shown to enhance binding interactions in certain protein targets, making it a valuable component in drug design strategies.

Recent studies have highlighted the role of 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid in the development of novel antimicrobial agents. The combination of fluorine atoms and hydroxyl groups provides a unique chemical profile that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain resistant strains of bacteria, offering a promising lead for further investigation.

The synthesis of 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex molecular frameworks efficiently. The hydroxyl group also provides multiple sites for functionalization, allowing for further derivatization to tailor the compound’s properties for specific applications.

In conclusion, 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229603-76-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.